Cas no 885957-05-1 (1-Benzyl-pyrrolidine-3,4-dicarbonitrile)

1-Benzyl-pyrrolidine-3,4-dicarbonitrile is a versatile organic compound featuring a benzyl substituent and a pyrrolidine core. Its key advantages include high purity, stability, and compatibility with various synthetic reactions, making it a valuable intermediate in the synthesis of pharmaceuticals, agrochemicals, and fine chemicals. The compound's unique structure facilitates the development of novel compounds with diverse biological activities.

1-Benzyl-pyrrolidine-3,4-dicarbonitrile structure

885957-05-1 structure

Product Name:1-Benzyl-pyrrolidine-3,4-dicarbonitrile

CAS No:885957-05-1

MF:C₁₃H₁₃N₃

MW:211.262422323227

MDL:MFCD05662776

CID:2625391

PubChem ID:4244904

Update Time:2025-06-25

1-Benzyl-pyrrolidine-3,4-dicarbonitrile Chemical and Physical Properties

Names and Identifiers

- 1-(Phenylmethyl)-3,4-pyrrolidinedicarbonitrile
- 1-benzylpyrrolidine-3,4-dicarbonitrile
- SCHEMBL4641364
- DTXSID401249596
- MFCD05662776
- 3,4-Pyrrolidinedicarbonitrile, 1-(phenylmethyl)-
- 885957-05-1
- B64018
- 1-Benzyl-pyrrolidine-3,4-dicarbonitrile
- MDL： MFCD05662776
- Inchi： 1S/C13H13N3/c14-6-12-9-16(10-13(12)7-15)8-11-4-2-1-3-5-11/h1-5,12-13H,8-10H2
- InChI Key： XIWMQEMWDVQAEC-UHFFFAOYSA-N
- SMILES： N1(CC2C=CC=CC=2)CC(C#N)C(C#N)C1

Computed Properties

Exact Mass: 211.110947427Da
Monoisotopic Mass: 211.110947427Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 16
Rotatable Bond Count: 2
Complexity: 302
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1
Topological Polar Surface Area: 50.8Å²

1-Benzyl-pyrrolidine-3,4-dicarbonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB286434-1 g	1-Benzyl-pyrrolidine-3,4-dicarbonitrile	885957-05-1		1g	€942.70	2023-04-26
abcr	AB286434-1g	1-Benzyl-pyrrolidine-3,4-dicarbonitrile; .	885957-05-1		1g	€942.70	2025-04-15